3-Chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile

• CAS No.: 920036-42-6
• Molecular Formula: C13H6Cl2FNO2
• Molecular Weight: 298.09 g/mol
• IUPAC Name: 3-chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile
• InChI: InChI=1S/C13H6Cl2FNO2/c14-8-1-7(6-17)2-10(3-8)19-12-5-9(18)4-11(16)13(12)15/h1-5,18H
• InChI Key: KIXDEBZNJJHIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC2=C(C(=CC(=C2)O)F)Cl)Cl)C#N

Description

3-Chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6Cl2FNO2 and its molecular weight is 298.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, 3-chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)-benzonitrile (50-4) (9.6 g, 30.8 mmol) was diluted in CH2Cl2 (60 mL, 0.5M) and then cooled to 0° C. To this solution BBr3 (61.5 mL, 61.5 mmol, 1M in CH2Cl2) was slowly added to the reaction. The reaction mixture was allowed to slowly warm to room temperature and stir for 12 hours. It was then cooled to 0° C. and slowly quenched with water (60 mL). The aqueous layer was then extracted with methylene chloride (3×30 mL). The organic extracts were dried over sodium sulfate and concentrated. Silica gel chromatography (1%-20% EtOAc/Hexanes) gave 3-chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile (50-5) (3.2 g, 35%). LCMS (ES) m/z 298.2 (M)+.